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Compound of Interest

Compound Name: 1,2-Dioleoyl-3-behenoylglycerol

Cat. No.: B3026054 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
1,2-Dioleoyl-3-behenoylglycerol (OOB), a structured triacylglycerol (TAG), has garnered

significant interest in the scientific community for its potential therapeutic applications, primarily

related to its anti-obesity effects. This technical guide provides a comprehensive overview of

OOB, including its physicochemical properties, synthesis and purification protocols, analytical

methodologies for its characterization, and a detailed exploration of its biological activities. The

primary mechanism of action of OOB is its ability to inhibit pancreatic lipase, thereby reducing

the absorption of dietary fats. This guide synthesizes current research to provide a valuable

resource for professionals in drug development and lipid research.

Physicochemical Properties
Detailed physicochemical data for 1,2-Dioleoyl-3-behenoylglycerol is not extensively

available in the public domain. However, based on its structure—comprising two unsaturated

oleic acid chains and one long-chain saturated behenic acid—and data from similar structured

lipids, the following properties can be inferred. It is important to note that these are estimates

and experimental verification is crucial.

Table 1: Estimated Physicochemical Properties of 1,2-Dioleoyl-3-behenoylglycerol
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Property
Estimated
Value/Characteristic

Notes

Molecular Formula C61H114O6[1]

Composed of a glycerol

backbone, two oleic acid

moieties, and one behenic acid

moiety.

Molecular Weight 943.5 g/mol (calculated)

Physical State
Likely a solid or semi-solid at

room temperature.

The presence of the long-chain

saturated behenic acid would

likely increase the melting

point compared to triolein.

Melting Point
Estimated to be in the range of

30-40 °C.

This is an educated estimate.

The exact melting point is

dependent on the crystalline

form.

Solubility

Expected to be soluble in

nonpolar organic solvents such

as chloroform, hexane, and

diethyl ether. Poorly soluble in

polar solvents like ethanol and

insoluble in water.

Typical solubility profile for a

large, nonpolar lipid molecule.

CAS Number 77145-66-5[1]

Synthesis and Purification
The synthesis of 1,2-Dioleoyl-3-behenoylglycerol is typically achieved through enzymatic

processes, which offer high specificity and milder reaction conditions compared to chemical

methods. A common approach involves the use of a 1,3-specific lipase.

Experimental Protocol: Enzymatic Synthesis of OOB
This protocol describes a two-step enzymatic approach for the synthesis of OOB.

Materials:
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High-oleic sunflower oil (rich in triolein - OOO)

Behenic acid ethyl ester (BAEE)

Immobilized 1,3-specific lipase (e.g., from Rhizomucor miehei or Rhizopus niveus)

Hexane

Sodium methoxide

Silica gel for column chromatography

Procedure:

Enzymatic Interesterification:

Mix high-oleic sunflower oil and behenic acid ethyl ester in a desired molar ratio (e.g., 1:2

to 1:4 OOO to BAEE).

Add the immobilized 1,3-specific lipase to the mixture (typically 5-10% by weight of the

total substrates).

Conduct the reaction in a solvent-free system or in an organic solvent like hexane at a

controlled temperature (e.g., 60-70°C) with constant stirring for a specified duration (e.g.,

8-24 hours).

Product Isolation and Purification:

Terminate the reaction by filtering off the immobilized enzyme.

Remove unreacted behenic acid ethyl ester and fatty acid ethyl esters generated during

the reaction via short-path distillation.

The resulting mixture will contain OOB, unreacted OOO, and other di- and triglycerides.

Further purification can be achieved using crystallization or silica gel column

chromatography. For column chromatography, a gradient of hexane and diethyl ether can

be used to separate the different TAG species.
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Workflow for OOB Synthesis and Purification
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Figure 1: Workflow for the synthesis and purification of 1,2-Dioleoyl-3-behenoylglycerol.

Analytical Methods
A combination of chromatographic and spectroscopic techniques is essential for the

comprehensive analysis and quality control of synthesized OOB.

Experimental Protocol: Analysis of OOB
1. Thin-Layer Chromatography (TLC):

Stationary Phase: Silica gel 60 plates.

Mobile Phase: A mixture of hexane and diethyl ether (e.g., 90:10 v/v).

Detection: Visualization under UV light after spraying with a fluorescent indicator or by

staining with iodine vapor.

Purpose: Rapid qualitative assessment of the reaction progress and purity of fractions.

2. Gas Chromatography (GC):

Purpose: To determine the fatty acid composition of the final product.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b3026054?utm_src=pdf-body-img
https://www.benchchem.com/product/b3026054?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3026054?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation: Transesterification of the OOB to fatty acid methyl esters (FAMEs)

using a methanolic solution of sodium methoxide.

Column: A polar capillary column (e.g., DB-23 or equivalent).

Detector: Flame Ionization Detector (FID).

Analysis: Comparison of retention times with known FAME standards to identify and quantify

the oleic and behenic acid content.

3. High-Performance Liquid Chromatography (HPLC):

Purpose: To separate and quantify the different triacylglycerol species.

System: Reversed-phase HPLC (RP-HPLC).

Column: C18 column.

Mobile Phase: A gradient of acetonitrile and isopropanol.

Detector: Evaporative Light Scattering Detector (ELSD) or Mass Spectrometer (MS).

Analysis: Identification and quantification of OOB based on retention time and peak area

relative to standards.

4. Nuclear Magnetic Resonance (NMR) Spectroscopy:

Purpose: Structural confirmation of OOB.

¹H NMR: Provides information on the protons of the glycerol backbone and the fatty acid

chains, including the degree of unsaturation.

¹³C NMR: Can be used to determine the positional distribution of the fatty acids on the

glycerol backbone.

5. Mass Spectrometry (MS):
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Purpose: To determine the molecular weight and confirm the fatty acid composition of the

intact OOB molecule.

Ionization Techniques: Electrospray Ionization (ESI) or Atmospheric Pressure Chemical

Ionization (APCI).

Analysis: The mass spectrum will show a molecular ion corresponding to the mass of OOB.

Tandem MS (MS/MS) can be used to fragment the molecule and confirm the identity and

position of the fatty acid chains.

Biological Activity and Mechanism of Action
The primary biological effect of 1,2-Dioleoyl-3-behenoylglycerol is its ability to inhibit

pancreatic lipase, the main enzyme responsible for the digestion of dietary fats.[1]

Inhibition of Pancreatic Lipase
Pancreatic lipase hydrolyzes triacylglycerols at the sn-1 and sn-3 positions, releasing free fatty

acids and a 2-monoacylglycerol, which are then absorbed by the intestines. The presence of

the long-chain saturated behenic acid at the sn-3 position of OOB is thought to sterically hinder

the access of pancreatic lipase to the ester bond, thereby reducing the rate of hydrolysis. This

leads to a decrease in the overall absorption of dietary fats.

Anti-Obesity Effects
The inhibition of pancreatic lipase by OOB results in a reduction in caloric intake from dietary

fats, which has been shown to have anti-obesity effects in animal models.

Table 2: Effects of Dietary OOB in Rats

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b3026054?utm_src=pdf-body
https://immunomart.com/product/12-dioleoyl-3-behenoylglycerol/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3026054?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter
Control (Soybean
Oil Diet)

OOB-
supplemented Diet

Percentage Change

Plasma Triacylglycerol

(mg/dL)
Data not available Significantly Lower -

Liver Triacylglycerol

(mg/g)
Data not available Significantly Lower -

Visceral Fat Weight

(g)
Data not available Significantly Lower -

Apparent Fat

Absorption Rate (%)
Data not available Significantly Lower -

Lymphatic Recovery

of Oleic Acid
Higher Significantly Lower -

Lymphatic Recovery

of Behenic Acid
Higher Significantly Lower -

Data adapted from a study on the effects of 1(3)-behenoyl-2,3(1)-dioleoyl-rac-glycerol (BOO) in

rats. The study did not provide absolute values in the abstract but indicated significant

reductions.

Proposed Mechanism of Action
The following diagram illustrates the proposed mechanism by which OOB exerts its anti-obesity

effects.
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Systemic Effects

Dietary Triacylglycerols

Hydrolysis

1,2-Dioleoyl-3-behenoylglycerol
(OOB) Pancreatic LipaseInhibition

Absorption

Reduced Fat Absorption
Reduced

Reduced Caloric Intake Anti-Obesity Effects
(Reduced Visceral Fat)
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Figure 2: Proposed mechanism of action for the anti-obesity effects of 1,2-Dioleoyl-3-
behenoylglycerol.

Conclusion
1,2-Dioleoyl-3-behenoylglycerol is a promising structured lipid with potential applications in

the management of obesity and related metabolic disorders. Its mechanism of action, centered

on the inhibition of pancreatic lipase, provides a clear rationale for its therapeutic potential.

Further research is warranted to fully elucidate its physicochemical properties, optimize its

synthesis, and conduct comprehensive preclinical and clinical studies to validate its efficacy

and safety in humans. This technical guide serves as a foundational resource for researchers

and drug development professionals interested in exploring the potential of OOB.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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